1,5-Bis(dimethylamino)penta-1,4-dien-3-one
Overview
Description
1,5-Bis(dimethylamino)penta-1,4-dien-3-one, also known as DMAP or 4-(Dimethylamino)-1,2-dihydropyridine-3,5-dicarboxylic acid dimethyl ester, is a chemical compound that has been extensively researched for its various applications in the field of organic chemistry. DMAP is a versatile reagent that can be used for a variety of reactions, including acylation, esterification, and amidation.
Scientific Research Applications
Nonlinear Optical Properties 1,5-Bis(dimethylamino)penta-1,4-dien-3-one and its derivatives have been studied for their nonlinear optical properties. They exhibit significant second harmonic generation (SHG) conversion efficiencies and high hyperpolarizabilities, making them interesting candidates for optical applications. In a study, bis-chalcone derivatives, closely related to 1,5-Bis(dimethylamino)penta-1,4-dien-3-one, showed nonlinear refractive indices and absorption coefficients comparable with stilbazoleum dyes, suggesting their potential as optical limiting materials due to two-photon absorption phenomena (Shettigar et al., 2006).
Fluorescence Spectroscopy 1,5-Bis(dimethylamino)penta-1,4-dien-3-one has been used in fluorescence spectroscopy studies. Its interaction with human serum albumin (HSA) was analyzed, showing notable quenching effects. This points to its potential use in biochemical applications, particularly in studying protein interactions (Liu Li-jun, 2013).
Organometallic Chemistry In organometallic chemistry, 1,5-Bis(dimethylamino)penta-1,4-dien-3-one derivatives have been used to synthesize π-allylic palladium complexes, leading to 1,4-diamines. This application is significant in developing new chemical synthesis methods and materials (Åkermark et al., 1979).
Anti-tumor Studies Compounds derived from 1,5-Bis(dimethylamino)penta-1,4-dien-3-one have been synthesized and evaluated for their anti-tumor activities. These compounds have shown cytotoxic activities against various neoplasms and carcinoma cells, highlighting their potential in cancer research (Ö. Yerdelen et al., 2015).
Material Science and Nanotechnology The compound and its derivatives have applications in material science, particularly in the synthesis and characterization of nanoparticles. Their unique morphological characteristics, such as spherical and fibrous morphologies, have been studied, indicating potential applications in nanotechnology (Kumar et al., 2016).
Future Directions
properties
IUPAC Name |
1,5-bis(dimethylamino)penta-1,4-dien-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O/c1-10(2)7-5-9(12)6-8-11(3)4/h5-8H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOAXIIOHPXRHHO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=CC(=O)C=CN(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60697899 | |
Record name | 1,5-Bis(dimethylamino)penta-1,4-dien-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60697899 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,5-Bis(dimethylamino)penta-1,4-dien-3-one | |
CAS RN |
25299-40-5 | |
Record name | 1,5-Bis(dimethylamino)penta-1,4-dien-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60697899 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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